5-chloro-N-(1H-benzimidazol-2-yl)-pentanamide

• Molecular Formula: C12H14ClN3O
• Molecular Weight: 251.71 g/mol
• IUPAC Name: N-(1H-benzimidazol-2-yl)-5-chloropentanamide
• InChI: InChI=1S/C12H14ClN3O/c13-8-4-3-7-11(17)16-12-14-9-5-1-2-6-10(9)15-12/h1-2,5-6H,3-4,7-8H2,(H2,14,15,16,17)
• InChI Key: UWJBBGAXSKVYKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)NC(=O)CCCCCl

Description

5-chloro-N-(1H-benzimidazol-2-yl)-pentanamide is a useful research compound. Its molecular formula is C12H14ClN3O and its molecular weight is 251.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Part A. A solution of 2-amino-1H-benzimidazole (5.00 g, 57.5 mmol) and triethylamine (7.50 mL, 53.8 mmol) in ethylene dichloride (150 mL) was treated with a solution of 5-bromovaleryl chloride (5.00 mL, 37.6 mmol) in ethylene dichloride (50 mL) with stirring, for 20 hours at ambient temperature. The solution was washed with water (2×200 mL), dried over anhydrous magnesium sulfate, filtered and evaporated to afford a solid. The solid was recrystallized from methanolacetonitrile to afford pure 5-chloro-N-(1H-benzimidazol-2-yl)-pentanamide, m.p. 161°-163° C. (2.98 g, 11.8 mmol). 1H NMR (d6 -DMSO): 12.14 (1H, br s); 11.56 (1H, br s); 7.44 (2H, dd, J=5.9, 3.0 Hz); 7.08 (2H, dd, J=5.8, 2.9 Hz); 3.58 (2H, t, J=6.6 Hz); 2.49 (2H, t, J=6.9 Hz); 1.96-1.71 (4H, m). Successive crops of solid from the mother liquor proved to be 5-bromo-N-(1H-benzimidazol-2-yl)-pentanamide (2.85 g, 9.62 mmol; total yield of products 58%).